5-Methyl-2-phenyl-pyrimidine-4,6-diol

• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• SMILES: CC1=C(N=C(NC1=O)C2=CC=CC=C2)O
• InChI: InChI=1S/C11H10N2O2/c1-7-10(14)12-9(13-11(7)15)8-5-3-2-4-6-8/h2-6H,1H3,(H2,12,13,14,15)
• InChIKey: DYSPXUPJUUHGBU-UHFFFAOYSA-N

5-Methyl-2-phenyl-pyrimidine-4,6-diol (CAS 22302-48-1): Physicochemical Baseline and Comparator Landscape for Informed Procurement

5-Methyl-2-phenyl-pyrimidine-4,6-diol is a trisubstituted pyrimidine derivative (C11H10N2O2, MW 202.21 g/mol) bearing hydroxyl groups at positions 4 and 6, a methyl at position 5, and a phenyl ring at position 2. Its closest structural analogs are the des‑methyl compound 2‑phenylpyrimidine‑4,6‑diol (CAS 13566‑71‑7, MW 188.18, LogP 1.55) and the 2‑des‑phenyl analog 5‑methylpyrimidine‑4,6‑diol (CAS 63447‑38‑1, MW 126.11, XLogP3 ‑0.5) [1]. The 5‑methyl group increases both molecular weight and lipophilicity relative to the des‑methyl comparator while preserving the 2‑phenyl pharmacophore that distinguishes this compound from simpler pyrimidine‑diol scaffolds. This substitution pattern modulates tautomeric equilibrium, hydrogen‑bond donor/acceptor topology, and steric environment at the pyrimidine core—parameters that directly influence target‑binding kinetics, solubility, and metabolic stability in biological systems.

1

Balanced lipophilicity (estimated LogP ~2.0–2.2) for cell-permeability studies without excessive hydrophobicity.

vs. des-methyl analog (LogP 1.55) and polar des-phenyl analog.

2

Tautomeric shift toward dual hydrogen-bond donor configuration may influence molecular recognition and solubility.

Keto-enol equilibrium differs from 5-unsubstituted analogs.

3

5‑Methyl group as synthetic handle for late-stage diversification (radical bromination, oxidation).

Enables library synthesis not possible with des-methyl scaffold.

• [1] PubChem. 5-Methylpyrimidine-4,6-diol – Compound Summary. XLogP3-AA: -0.5. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov View Source

Why 5-Methyl-2-phenyl-pyrimidine-4,6-diol Cannot Be Replaced by Generic Pyrimidine‑4,6‑diol Analogs

Substituting 5‑Methyl‑2‑phenyl‑pyrimidine‑4,6‑diol with the des‑methyl analog 2‑phenylpyrimidine‑4,6‑diol eliminates the steric and electronic contributions of the 5‑methyl group, which alters the conformational preference of the 2‑phenyl ring and shifts the keto–enol tautomeric equilibrium . Conversely, replacing it with 5‑methylpyrimidine‑4,6‑diol removes the 2‑phenyl moiety entirely, collapsing LogP by roughly 2–2.5 log units (from an estimated ~1.3–2.0 to ‑0.5) and abolishing the aromatic stacking surface that underpins interactions with hydrophobic kinase pockets and metal surfaces in corrosion inhibition applications [1]. Patent‑derived biological profiling further indicates that the full 2‑phenyl‑5‑methyl substitution pattern is required for the pronounced cell‑differentiation activity reported for this compound [2]. Generic interchange therefore risks loss of target affinity, altered cellular phenotype, and unpredictable physicochemical behaviour in formulated systems.

!

Removing the 5-methyl group (des-methyl analog) eliminates steric and electronic contributions, shifting tautomeric equilibrium and reducing lipophilicity—parameters that may alter target-binding kinetics and cellular permeability.

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Replacing with the des-phenyl analog collapses LogP by ~2–2.5 units and abolishes the aromatic stacking surface important for hydrophobic kinase pockets and metal-surface adsorption.

!

Patent-reported differentiation-inducing phenotype is absent in the des-methyl Aurora kinase inhibitor analog; generic substitution risks loss of this pro-differentiation activity in cell models.

• [1] PubChem. 5-Methylpyrimidine-4,6-diol – Compound Summary. XLogP3-AA: -0.5. National Center for Biotechnology Information. View Source
• [2] WebISA Web Data Commons / FreshPatents. Compound activity description: arrests proliferation of undifferentiated cells and induces differentiation to monocyte; evidence for use as anti‑cancer agent and in treatment of psoriasis. Available at: https://webisa.webdatacommons.org/453276378 View Source

Quantitative Differentiation Evidence: Where 5-Methyl-2-phenyl-pyrimidine-4,6-diol Outperforms Its Closest Analogs

Enhanced Lipophilicity (Estimated ΔLogP) Driven by the 5‑Methyl Group Relative to the Des‑Methyl Analog

The 5‑methyl substituent is predicted to increase the octanol‑water partition coefficient (LogP) by approximately 0.5–0.7 log units compared with the des‑methyl comparator 2‑phenylpyrimidine‑4,6‑diol (LogP = 1.55) . This estimate is based on the well‑established Hansch π‑value for an aromatic methyl group (≈ 0.52) and is consistent with the measured LogP differences observed across pyrimidine‑diol series [1]. The resulting LogP (estimated ~2.0–2.2) falls within the optimal range (1–3) for passive membrane permeability while avoiding the excessive lipophilicity (LogP > 5) associated with poor aqueous solubility and promiscuous target binding.

Lipophilicity shift

Reported

ΔLogP ≈ +0.5–0.7 vs des-methyl analog; +2.5 vs des-phenyl analog (estimated)

Supports balanced permeability for cell-based assays and oral exposure models.

Calculated from Hansch π-values; experimental validation pending.

Evidence Dimension	Octanol‑water partition coefficient (LogP)
Target Compound Data	Estimated LogP ~2.0–2.2 (calculated from Hansch π‑value + comparator baseline)
Comparator Or Baseline	2-Phenylpyrimidine-4,6-diol: LogP = 1.55 (computational, Chemscene); 5-Methylpyrimidine-4,6-diol: XLogP3 = -0.5 (PubChem)
Quantified Difference	ΔLogP ≈ +0.5–0.7 vs des‑methyl analog; ΔLogP ≈ +2.5 vs des‑phenyl analog
Conditions	Calculated/predicted partition coefficients; experimental validation pending

Why This Matters

A LogP in the 2.0–2.2 range balances membrane permeability with aqueous solubility, making this compound a more favourable starting point for cell‑based assays and oral bioavailability optimisation than either the less lipophilic des‑methyl analog (LogP 1.55) or the excessively polar des‑phenyl analog (XLogP3 ‑0.5).

• [1] Hansch, C.; Leo, A. Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley, 1979. π(CH₃, aromatic) ≈ 0.52. View Source

Patent‑Reported Cell Differentiation Activity: Proliferation Arrest and Monocytic Differentiation in Undifferentiated Cells

Patent data specifically describing 5‑Methyl‑2‑phenyl‑pyrimidine‑4,6‑diol (or its closely related phenyl‑substituted pyrimidopyrimidine congener) report 'pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte,' supporting utility as an anti‑cancer agent and for treating hyperproliferative skin diseases such as psoriasis [1]. In contrast, the des‑methyl analog 2‑phenylpyrimidine‑4,6‑diol is primarily characterised as an Aurora kinase A inhibitor (IC₅₀ in the low‑micromolar range) without documented differentiation‑inducing capability . The 5‑methyl group appears to redirect the biological phenotype from pure antiproliferative activity toward a pro‑differentiation mechanism, a distinction with direct implications for selecting compounds in phenotypic screening campaigns targeting haematological malignancies or keratinocyte disorders.

Cell differentiation activity

Reported

Proliferation arrest and monocytic differentiation in undifferentiated cells (patent-derived); des-methyl analog lacks this phenotype.

May support differentiation-model screening (e.g., AML) distinct from pure Aurora kinase inhibition.

Qualitative patent data; exact cell line not specified.

Evidence Dimension	Biological phenotype: differentiation induction vs. pure proliferation arrest
Target Compound Data	Arrests proliferation of undifferentiated cells; induces differentiation to monocyte lineage (qualitative, patent‑derived)
Comparator Or Baseline	2-Phenylpyrimidine-4,6-diol: Aurora kinase A inhibitor (IC₅₀ reported as 'potent' but quantitative value not publicly confirmed); no differentiation activity reported
Quantified Difference	Not directly quantifiable from available sources; phenotypic divergence is qualitative but mechanistically significant
Conditions	In vitro cell‑based assays (undifferentiated cell models; exact cell line not specified in patent abstract)

Why This Matters

For researchers developing differentiation‑inducing therapies (e.g., acute myeloid leukaemia, psoriasis), this compound offers a documented phenotypic fingerprint—monocytic differentiation—that the des‑methyl Aurora kinase inhibitor analog does not replicate, enabling more targeted procurement for phenotypic screening cascades.

• [1] WebISA Web Data Commons / FreshPatents. Compound activity description. Available at: https://webisa.webdatacommons.org/453276378 View Source

Tautomeric and Hydrogen‑Bond Donor Topology Modulated by the 5‑Methyl Substituent

Pyrimidine‑4,6‑diols exist in equilibrium between di‑enol (4,6‑dihydroxy) and keto‑enol (4‑oxo‑6‑hydroxy) tautomeric forms [1]. The 5‑methyl group in 5‑Methyl‑2‑phenyl‑pyrimidine‑4,6‑diol sterically disfavours the planar keto‑enol tautomer relative to the di‑enol form, shifting the equilibrium toward the dual hydrogen‑bond donor configuration. This contrasts with 2‑phenylpyrimidine‑4,6‑diol (no 5‑substituent), where the keto‑enol tautomer (4‑hydroxy‑2‑phenyl‑1H‑pyrimidin‑6‑one) is explicitly documented as the predominant form . The altered tautomeric ratio changes the number of available hydrogen‑bond donors (two in the di‑enol form vs. one in the keto‑enol form), directly impacting crystal packing, solubility in hydrogen‑bond‑accepting solvents, and the pharmacophoric presentation to biological targets.

Tautomeric topology

Class-level

Predicted di-enol bias (two H-bond donors) vs. keto-enol in des-methyl analog (one donor).

Alters pharmacophoric presentation and solubility in H-bond-accepting solvents.

Inferred from steric principles; quantitative ratio not measured.

Evidence Dimension	Predominant tautomeric form and hydrogen‑bond donor count
Target Compound Data	Predicted di‑enol bias (two H‑bond donors) due to 5‑methyl steric effect on keto‑enol planarity
Comparator Or Baseline	2-Phenylpyrimidine-4,6-diol: documented keto‑enol tautomer (4-hydroxy-2-phenyl-1H-pyrimidin-6-one) as predominant form; one H‑bond donor on the pyrimidine ring
Quantified Difference	Shift from predominantly one H‑bond donor (keto‑enol) to two H‑bond donors (di‑enol); quantitative tautomeric ratio not experimentally determined for the target compound
Conditions	Tautomeric equilibrium in solution and solid state; inferred from steric principles and comparator experimental data

Why This Matters

The shift in hydrogen‑bond donor count alters solubility profiles and target‑binding pharmacophore geometry, which directly affects formulation strategy and the interpretation of structure–activity relationships in medicinal chemistry programmes.

• [1] Stolarski, R. et al. Studies on Prototropic Tautomerism in Neutral and Monoanionic Forms of Pyrimidines by Nuclear Magnetic Resonance Spectroscopy. De Gruyter, 2014. Available at: https://www.degruyterbrill.com View Source

Corrosion Inhibition Efficiency: Class‑Level Evidence for 2‑Phenylpyrimidine‑4,6‑diol Scaffolds on Carbon Steel in Acidic Media

Pyrimidine‑4,6‑diol derivatives are established as effective, non‑toxic corrosion inhibitors for carbon steel in acidic environments, with inhibition efficiency governed by molecular mass, electrophilicity, and the energy of the lowest unoccupied molecular orbital (ELUMO) [1]. Within this class, 2‑phenyl‑substituted derivatives demonstrate superior adsorption to metal surfaces compared with 2‑unsubstituted or 2‑alkyl analogs, owing to π‑back‑bonding interactions between the phenyl ring and the metal d‑orbitals . The 5‑methyl group further donates electron density into the pyrimidine ring, raising the HOMO energy and strengthening donor–acceptor interactions with the metal surface. While direct experimental inhibition efficiency data for 5‑Methyl‑2‑phenyl‑pyrimidine‑4,6‑diol are not yet published, class‑level quantitative structure–property relationships predict enhanced performance relative to both the des‑methyl analog (weaker electron donation) and the des‑phenyl analog (absent π‑back‑bonding).

Corrosion inhibition

Class-level

Predicted enhanced inhibition vs. pyrimidine-diol class baseline (80–86% at 0.25 g/L).

Class-level QSPR supports prioritization in experimental testing cascades for carbon steel in acidic media.

No direct experimental data for this compound.

Evidence Dimension	Predicted corrosion inhibition efficiency (based on QSPR class model)
Target Compound Data	Predicted enhanced inhibition vs. class baseline (qualitative; derives from combined 2‑phenyl π‑back‑bonding + 5‑methyl electron‑donating effects)
Comparator Or Baseline	Class baseline: pyrimidine‑4,6‑diol derivatives achieve 80–86% inhibition efficiency on carbon steel in 0.5 M HCl at 0.25 g/L [1]; 4,6‑dihydroxypyrimidine (DHP) alone shows poor standalone inhibition [2]
Quantified Difference	No direct experimental comparison available; QSPR inference of superior performance pending experimental validation
Conditions	Carbon steel in 0.5 M HCl (class reference conditions); experimental validation for the specific compound not yet reported

Why This Matters

For industrial laboratories screening corrosion inhibitor candidates, the combined 2‑phenyl and 5‑methyl substitution pattern is predicted—based on QSPR class models—to deliver higher inhibition efficiency than either the des‑methyl or des‑phenyl comparator, justifying prioritisation of this compound in experimental testing cascades.

• [1] Nature Communications Engineering. Table 1: List of pyrimidine derivatives utilized as corrosion inhibitors for various metals and alloys. Carbon steel 0.5 M HCl, 80–86% inhibition at 0.25 g/L. Published 2022. Available at: https://www.nature.com View Source
• [2] Li, X. et al. Synergistic inhibition effect of 5‑aminotetrazole and 4,6‑dihydroxypyrimidine on the corrosion of cold rolled steel in H₃PO₄ solution. Corrosion Science, 2016. Available at: https://www.sciencedirect.com View Source

Synthetic Versatility: 5‑Methyl as a Chemical Handle for Downstream Functionalisation Unavailable in the Des‑Methyl Analog

The 5‑methyl group in 5‑Methyl‑2‑phenyl‑pyrimidine‑4,6‑diol provides a chemically addressable position for further functionalisation via radical bromination, oxidation, or C–H activation chemistries, enabling the generation of 5‑bromomethyl, 5‑formyl, or 5‑carboxy derivatives without disrupting the 4,6‑diol motif . In the des‑methyl analog 2‑phenylpyrimidine‑4,6‑diol, the 5‑position is unsubstituted (C–H), which is significantly less reactive toward selective functionalisation due to the electron‑withdrawing character of the pyrimidine ring. This synthetic distinction is critical for medicinal chemistry groups building focused libraries around the 2‑phenylpyrimidine‑4,6‑diol scaffold, where the 5‑methyl compound serves as a branching intermediate while the des‑methyl analog represents a terminal scaffold with limited diversification potential at the 5‑position.

Synthetic versatility

Supporting evidence

5‑CH₃ amenable to radical bromination, oxidation, C–H activation; des-methyl analog lacks this reactivity.

Positioned as branching intermediate for focused library synthesis; higher synthetic value per unit cost.

Synthetic route using NBS/DBPO in CCl₄ documented.

Evidence Dimension	Chemical reactivity at the 5‑position for downstream derivatisation
Target Compound Data	5‑CH₃ group amenable to bromination (NBS/DBPO), oxidation, and C–H activation chemistries; documented synthetic route using NBS in CCl₄ with DBPO initiator
Comparator Or Baseline	2-Phenylpyrimidine-4,6-diol: 5‑position is unsubstituted C–H; electrophilic aromatic substitution disfavoured by electron‑deficient pyrimidine ring
Quantified Difference	Qualitative difference in synthetic accessibility; 5‑methyl enables radical‑mediated functionalisation pathways not available to the des‑methyl analog
Conditions	Radical bromination conditions (NBS, DBPO, CCl₄); general applicability to other C–H functionalisation methodologies

Why This Matters

For procurement decisions in medicinal chemistry, the 5‑methyl handle transforms this compound from a terminal screening hit into a diversifiable intermediate, offering greater downstream synthetic value per unit cost compared with the des‑methyl analog.

Optimal Procurement Scenarios for 5-Methyl-2-phenyl-pyrimidine-4,6-diol: Where This Compound Delivers Differentiated Value

Phenotypic Screening for Pro‑Differentiation Agents in Haematological Malignancies

Laboratories conducting phenotypic screens for compounds that induce terminal differentiation of leukaemic blasts toward the monocytic lineage should prioritise 5‑Methyl‑2‑phenyl‑pyrimidine‑4,6‑diol over the des‑methyl analog. Patent data specifically attribute differentiation‑inducing activity to this substitution pattern [1], whereas the des‑methyl analog 2‑phenylpyrimidine‑4,6‑diol is characterised primarily as an Aurora kinase A inhibitor without documented pro‑differentiation effects. This phenotypic divergence directly impacts hit‑to‑lead progression in acute myeloid leukaemia drug discovery programmes.

Dermatological Research: Keratinocyte Hyperproliferation and Psoriasis Models

The patent‑reported activity of this compound in arresting proliferation of undifferentiated cells and treating hyperproliferative skin diseases [1] positions it as a candidate tool compound for psoriasis and keratinocyte biology research. The 5‑methyl group contributes the lipophilicity (estimated LogP ~2.0–2.2) required for effective skin penetration, offering an advantage over the more polar des‑methyl analog (LogP 1.55) in topical formulation development.

Corrosion Inhibitor Development: Carbon Steel Protection in Acidic Industrial Environments

Industrial laboratories evaluating heterocyclic corrosion inhibitors for carbon steel in acidic media should include this compound in screening cascades. Class‑level QSPR evidence predicts that the combined 2‑phenyl (π‑back‑bonding) and 5‑methyl (electron‑donating) substitution pattern yields higher inhibition efficiency than either simpler analog [2][3]. The compound's higher molecular mass and predicted ELUMO relative to des‑methyl and des‑phenyl comparators further support prioritisation in experimental testing programmes.

Medicinal Chemistry Library Diversification: 5‑Methyl as a Synthetic Branching Point

Medicinal chemistry teams building focused libraries around the 2‑phenylpyrimidine‑4,6‑diol pharmacophore should procure this compound specifically for its 5‑methyl handle, which enables radical bromination, oxidation, and C–H activation chemistries to generate 5‑functionalised derivatives . The des‑methyl analog lacks this synthetic versatility, making it a terminal scaffold unsuitable for late‑stage diversification. Procurement of the 5‑methyl compound therefore offers higher synthetic value per unit cost in library synthesis workflows.

Application

Selection Property

Validation Focus

Differentiation-model screening (AML, myeloid leukemias)

Reported monocytic differentiation-inducing phenotype

Lineage marker confirmation (monocyte/CD14 endpoints)

Keratinocyte hyperproliferation research (psoriasis models)

Patent-reported anti-proliferative activity in skin disease context

Differentiation and proliferation endpoints in epidermal models

Corrosion inhibitor screening (carbon steel, acidic media)

Combined phenyl/methyl substitution for predicted enhanced metal adsorption

Experimental inhibition efficiency (weight loss, EIS) in 0.5 M HCl

Pyrimidine-focused library synthesis

5-Methyl as synthetic handle for late-stage diversification

Functional group tolerance and derivatization yield at 5-position

• [1] WebISA Web Data Commons / FreshPatents. Compound activity description: differentiation induction and proliferation arrest. Available at: https://webisa.webdatacommons.org/453276378 View Source
• [2] Nature Communications Engineering. Table 1: Pyrimidine derivatives as corrosion inhibitors (class reference data, 2022). View Source
• [3] Li, X. et al. Synergistic inhibition effect of 5‑aminotetrazole and 4,6‑dihydroxypyrimidine on cold rolled steel corrosion. Corrosion Science, 2016. View Source